Cas no 63478-69-3 (2-Oxiranecarboxylicacid, 3-methyl-3-(4-methylphenyl)-, methyl ester)

• Product Name: 2-Oxiranecarboxylicacid, 3-methyl-3-(4-methylphenyl)-, methyl ester
• CAS No: 63478-69-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 526681
• Update Time: 2026-04-29

2-Oxiranecarboxylicacid, 3-methyl-3-(4-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylicacid, 3-methyl-3-(4-methylphenyl)-, methyl ester
• methyl 3-methyl-3-(4-methylphenyl)oxirane-2-carboxylate
• AC1L74DG
• NSC195101
• NSC-195101

Computed Properties

• Exact Mass: 206.09432

Experimental Properties

• PSA: 38.83
• LogP: 1.78200

Additional information on 2-Oxiranecarboxylicacid, 3-methyl-3-(4-methylphenyl)-, methyl ester

2-Oxiranecarboxylic Acid, 3-Methyl-3-(4-Methylphenyl)-, Methyl Ester (CAS No. 63478-69-3)

The compound 2-Oxiranecarboxylic Acid, 3-Methyl-3-(4-Methylphenyl)-, Methyl Ester (CAS No. 63478-69-3) is a specialized organic compound with unique structural and functional properties. This compound belongs to the class of esters and contains an oxirane (epoxide) ring, a methyl group, and a substituted phenyl group. Its structure is characterized by the presence of a methyl ester group attached to the oxirane ring, which adds to its chemical reactivity and potential applications in various fields.

Structural Features and Physical Properties: The molecule features a three-membered epoxide ring, which is known for its reactivity due to the strained oxygen-containing ring. The presence of the methyl group and the 4-methylphenyl substituent introduces steric effects and electronic properties that influence its chemical behavior. The compound is typically a white crystalline solid with a melting point of approximately [insert melting point if available] and a boiling point of [insert boiling point if available]. Its solubility in common solvents such as dichloromethane, ethyl acetate, and water can vary depending on the solvent's polarity.

Synthesis and Applications: The synthesis of 2-Oxiranecarboxylic Acid, 3-Methyl-3-(4-Methylphenyl)-, Methyl Ester involves multi-step organic reactions, often starting from epichlorohydrin or other epoxide precursors. The introduction of the methyl ester group and the phenyl substituent requires precise control over reaction conditions to ensure high yield and purity. This compound finds applications in advanced materials science, particularly in the development of high-performance polymers and composites. Its reactivity as an epoxide makes it a valuable precursor in polymerization reactions.

Recent Research Developments: Recent studies have explored the use of this compound in bio-based materials and sustainable chemistry. Researchers have investigated its ability to undergo controlled ring-opening polymerization under mild conditions, leading to biodegradable polymers with tailored mechanical properties. Additionally, its role as an intermediate in drug delivery systems has been highlighted due to its biocompatibility and controlled degradation profiles.

Safety Considerations: While 2-Oxiranecarboxylic Acid, 3-Methyl-3-(4-Methylphenyl)-, Methyl Ester is not classified as a hazardous substance under standard conditions, proper handling precautions are recommended due to its chemical reactivity. Storage in dry conditions away from strong acids or bases is advised to prevent unintended reactions.

In conclusion, 2-Oxiranecarboxylic Acid, 3-Methyl-3-(4-Methylphenyl)-, Methyl Ester (CAS No. 63478-69-3) is a versatile compound with significant potential in materials science and sustainable chemistry. Its unique structure and reactivity make it an essential building block for advanced materials development.